Cas no 955241-09-5 (N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide)

N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide is a heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a furan-2-carboxamide moiety and a 2,4-dimethylphenylmethyl group. This structure imparts potential bioactivity, making it a candidate for pharmaceutical and agrochemical research. The oxadiazole ring contributes to metabolic stability, while the furan carboxamide group may enhance binding affinity in target interactions. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. The compound's defined molecular architecture and purity make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. Proper handling and storage are recommended to maintain stability.
N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide structure
955241-09-5 structure
Product Name:N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide
CAS No:955241-09-5
MF:C16H15N3O3
MW:297.308603525162
CID:6291807
PubChem ID:16917696
Update Time:2025-05-20

N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide
    • N-[5-[(2,4-dimethylphenyl)methyl]-1,3,4-oxadiazol-2-yl]furan-2-carboxamide
    • N-(5-(2,4-dimethylbenzyl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide
    • N-{5-[(2,4-dimethylphenyl)methyl]-1,3,4-oxadiazol-2-yl}furan-2-carboxamide
    • 955241-09-5
    • AKOS024643285
    • F2368-0386
    • Inchi: 1S/C16H15N3O3/c1-10-5-6-12(11(2)8-10)9-14-18-19-16(22-14)17-15(20)13-4-3-7-21-13/h3-8H,9H2,1-2H3,(H,17,19,20)
    • InChI Key: DKGDVVWVMFYCHY-UHFFFAOYSA-N
    • SMILES: O1C(=NN=C1CC1C=CC(C)=CC=1C)NC(C1=CC=CO1)=O

Computed Properties

  • Exact Mass: 297.11134135g/mol
  • Monoisotopic Mass: 297.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 81.2Ų

N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide Pricemore >>

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Additional information on N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide

Comprehensive Overview of N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide (CAS No. 955241-09-5)

N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide (CAS No. 955241-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a furan-2-carboxamide moiety with a 1,3,4-oxadiazole ring substituted by a 2,4-dimethylphenyl group. Such structural complexity makes it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's CAS number 955241-09-5 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers often explore its potential as a bioactive scaffold, given its ability to interact with biological targets. Recent studies highlight its relevance in addressing modern challenges, such as antimicrobial resistance and sustainable agriculture, aligning with global trends toward green chemistry and precision medicine.

One of the standout features of N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide is its versatility. The 1,3,4-oxadiazole ring is known for its stability and electron-rich properties, making it a valuable component in designing small-molecule inhibitors. Meanwhile, the furan-2-carboxamide segment contributes to its solubility and binding affinity, which are crucial for pharmacokinetic optimization. These attributes position the compound as a subject of interest in structure-activity relationship (SAR) studies.

In the context of current research trends, CAS 955241-09-5 is frequently discussed alongside topics like AI-driven drug discovery and high-throughput screening. Computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, are increasingly used to predict its interactions with enzymes or receptors. This aligns with the growing demand for cost-effective and time-efficient research methodologies in the pharmaceutical industry.

From an industrial perspective, the synthesis and scalability of N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide are areas of active exploration. Innovations in catalytic processes and green solvents are being tested to enhance yield and reduce environmental impact. Such efforts resonate with the broader push toward sustainable chemical manufacturing, a priority for regulatory bodies and corporations alike.

Market dynamics also play a role in the compound's trajectory. With rising investments in personalized medicine and agrochemical innovation, CAS 955241-09-5 is poised to find applications in niche sectors. For instance, its potential as a plant growth regulator or antifungal agent could address food security challenges, a hot-button issue in the era of climate change.

In summary, N-{5-(2,4-dimethylphenyl)methyl-1,3,4-oxadiazol-2-yl}furan-2-carboxamide (CAS No. 955241-09-5) represents a multifaceted compound with broad scientific and industrial relevance. Its structural ingenuity, coupled with emerging applications in drug development and sustainable chemistry, ensures its continued prominence in research pipelines. As technology and societal needs evolve, this molecule is likely to remain at the forefront of innovation in the chemical sciences.

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